N-(4-butylphenyl)-6-methyl-2-(3-pyridinyl)-4-quinolinecarboxamide
Description
Synthesis Analysis
The synthesis of quinoline derivatives, such as "N-(4-butylphenyl)-6-methyl-2-(3-pyridinyl)-4-quinolinecarboxamide," often involves complex chemical reactions. One approach is the mediated-acid intramolecular cyclisation of amino-pyridyl-butenes, leading to C-2 pyridyl substituted quinolines, which are then oxidized to their aromatic analogues. This method has been demonstrated with various quinoline derivatives, showing the versatility and adaptability of quinoline synthesis techniques (Méndez et al., 2001).
Molecular Structure Analysis
Quinoline derivatives exhibit complex molecular structures that are crucial for their chemical behavior and potential applications. The study of polymorphic modifications of quinoline compounds, for instance, reveals the impact of crystal packing and molecular interactions on their physical properties. Such analyses contribute to a deeper understanding of how structural variations influence the compound's characteristics and functionalities (Shishkina et al., 2018).
Chemical Reactions and Properties
Quinoline derivatives participate in a variety of chemical reactions, leading to diverse chemical properties. For example, the cyclization of lithiated quinoline carboxamides can produce a range of polycyclic heterocycles, such as pyrrolopyridines and azaspirocyclic beta-lactams. These reactions highlight the reactivity and functional versatility of quinoline derivatives in synthetic chemistry (Clayden et al., 2005).
Physical Properties Analysis
The physical properties of quinoline derivatives, such as solubility, melting points, and crystalline forms, are influenced by their molecular structures. The study of these properties is essential for understanding the compound's behavior in different environments and potential applications. For example, the synthesis and characterization of specific quinoline derivatives can provide insights into their stability, solubility, and reactivity, which are crucial for their practical applications (Bonacorso et al., 2018).
properties
IUPAC Name |
N-(4-butylphenyl)-6-methyl-2-pyridin-3-ylquinoline-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H25N3O/c1-3-4-6-19-9-11-21(12-10-19)28-26(30)23-16-25(20-7-5-14-27-17-20)29-24-13-8-18(2)15-22(23)24/h5,7-17H,3-4,6H2,1-2H3,(H,28,30) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTLZRNUVRYKTCV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)NC(=O)C2=CC(=NC3=C2C=C(C=C3)C)C4=CN=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H25N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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